Cas no 332154-87-7 (<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-ace tamide)

2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide is a heterocyclic compound featuring a [1,3,4]oxadiazole core substituted with a 2-bromophenyl group and a thioether-linked acetamide moiety bearing a 2-nitrophenyl substituent. This structure imparts potential reactivity and binding properties, making it a candidate for applications in medicinal chemistry and material science. The presence of bromine and nitro groups offers sites for further functionalization, while the oxadiazole ring contributes to stability and electronic diversity. Its well-defined molecular architecture suggests utility as an intermediate in synthetic organic chemistry, particularly in the development of pharmacologically active compounds or specialized polymers. The compound's purity and structural consistency ensure reproducibility in research applications.
<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-ace tamide structure
332154-87-7 structure
Product Name:<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-ace tamide
CAS No:332154-87-7
MF:C16H11BrN4O4S
MW:435.251940965652
CID:3070617
PubChem ID:3128565
Update Time:2025-06-08

<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-ace tamide Chemical and Physical Properties

Names and Identifiers

    • <br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-ace tamide
    • 332154-87-7
    • AG-690/13703139
    • 2-[[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2-nitrophenyl)acetamide
    • AKOS000566261
    • 2-((5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-nitrophenyl)acetamide
    • 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide
    • 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-{2-nitrophenyl}acetamide
    • MDL: MFCD01818506
    • Inchi: 1S/C16H11BrN4O4S/c17-11-6-2-1-5-10(11)15-19-20-16(25-15)26-9-14(22)18-12-7-3-4-8-13(12)21(23)24/h1-8H,9H2,(H,18,22)
    • InChI Key: CHFWURDPTLHRIR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=NN=C(O1)SCC(NC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 433.96844Da
  • Monoisotopic Mass: 433.96844Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 139Ų

<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-ace tamide Pricemore >>

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<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-ace tamide Related Literature

Additional information on <br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-ace tamide

2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide: A Comprehensive Overview

2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide (CAS No. 332154-87-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide is characterized by a central acetamide moiety linked to a [1,3,4]oxadiazole ring through a sulfur atom. The [1,3,4]oxadiazole ring is further substituted with a 2-bromophenyl group at the 5-position. The presence of the nitro group on the phenyl ring attached to the acetamide moiety adds to the compound's complexity and potential reactivity.

Recent studies have highlighted the significance of 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide in various biological contexts. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

In addition to its anticancer properties, 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide has been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of antibacterial action is thought to involve the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The pharmacokinetic properties of 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide have also been studied in detail. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further development as a therapeutic agent.

To further explore the therapeutic potential of 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide, several clinical trials are currently underway. Early-phase clinical trials have shown promising results in terms of safety and efficacy. However, more extensive studies are needed to fully evaluate its therapeutic benefits and potential side effects.

In conclusion, 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-nitro-phenyl)-acetamide (CAS No. 332154-87-7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.

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